Cas no 899976-94-4 (2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 899976-94-4
• MF: C₁₃H₁₂N₄O₃S₃
• MW: 368.454378128052
• CID: 5491365
• Update Time: 2025-06-09

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(1,1-dioxo-4H-1$l^{6},2,4-benzothiadiazin-3-yl)sulfanyl]-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C13H12N4O3S3/c1-8-6-21-12(14-8)16-11(18)7-22-13-15-9-4-2-3-5-10(9)23(19,20)17-13/h2-6H,7H2,1H3,(H,15,17)(H,14,16,18)
• InChI Key： QKZGPEASUURJMF-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N([H])C(=N1)SC([H])([H])C(N([H])C1=NC(C([H])([H])[H])=C([H])S1)=O)(=O)=O

Additional information on 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Introduction to 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide (CAS No. 899976-94-4)

2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide, identified by its CAS number 899976-94-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of benzothiadiazine and thiazole moieties, which are well-documented for their diverse biological activities. The structural framework of this molecule incorporates multiple functional groups, including a sulfanyl group and an acetamide moiety, which contribute to its unique chemical properties and potential pharmacological applications.

The benzothiadiazine core in 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a key feature that has been extensively studied for its role in modulating various biological pathways. Benzothiadiazines are known for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 1,1-dioxo group enhances the electron-withdrawing nature of the benzothiadiazine ring, which can influence the reactivity and binding affinity of the molecule towards biological targets. This structural characteristic makes it a promising candidate for further exploration in drug discovery.

The sulfanyl group attached to the benzothiadiazine ring in CAS No. 899976-94-4 introduces an additional layer of chemical functionality that can participate in hydrogen bonding and other non-covalent interactions with biological molecules. These interactions are crucial for the molecule's ability to bind to specific enzymes or receptors involved in disease pathways. Moreover, the N-(4-methyl-1,3-thiazol-2-yl)acetamide moiety further diversifies the chemical landscape of the compound, potentially enhancing its solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies have shown that 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide can interact with various protein targets through multiple binding sites. This multimodal binding capability is particularly attractive for developing drugs that require sustained action against multiple targets simultaneously.

The synthesis of CAS No. 899976-94-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfanyl group and the acetamide moiety necessitates precise control over reaction conditions to avoid unwanted side products. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the benzothiadiazine core efficiently.

In terms of pharmacological activity, preliminary studies on 2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-y l)acetamide have revealed promising results in several in vitro assays. The compound has demonstrated inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its interaction with viral proteases has been explored as a possible mechanism for antiviral activity.

The thiazole ring in CAS No. 899976-94-4 is another critical component that contributes to its biological relevance. Thiazole derivatives are known for their broad spectrum of activities, including antimicrobial and anticancer effects. The presence of a methyl group at position 4 of the thiazole ring further modulates its pharmacological profile by influencing electronic distribution and steric hindrance around the active site.

One of the most exciting aspects of this compound is its potential for structure-based drug design. By leveraging high-resolution crystal structures of protein targets obtained through X-ray crystallography or cryo-electron microscopy (cryoEM), researchers can design analogs of 2-(1 ,1-dioxo -4H - 1lambda6 , 2 , 4 -benzothiadiazin - 3 - yl)sulfanyl-N-( 4 -methyl - 1 , 3 -thia zol - 2 - yl )acetamide that exhibit enhanced binding affinity and selectivity.

The role of computational tools such as molecular dynamics (MD) simulations and quantum mechanical (QM) calculations has been instrumental in understanding the dynamic behavior of this molecule in solution and its interactions with biological targets. These studies provide insights into conformational changes and energetics that are critical for optimizing drug-like properties.

Future research directions may include exploring the pharmacokinetic profile of CAS No. 899976 -94 - 4 through preclinical studies in animal models. Understanding how this compound is metabolized and eliminated will provide valuable information for designing next-generation derivatives with improved therapeutic efficacy and reduced toxicity.

The versatility of strong>benzothiadazine scaffolds makes them an attractive platform for drug discovery efforts aimed at addressing unmet medical needs. By incorporating different substituents and functional groups into this core structure, researchers can generate libraries of compounds with tailored biological activities suitable for treating a wide range of diseases.

In conclusion, CAS No .899976 -94 - 4 represents a fascinating example of how intricate molecular architectures can lead to novel pharmacological entities with significant therapeutic potential . Its unique combination o f functional groups , coupled w ith promising preliminary data , positions it as a valuable asset i n ongoing drug development initiatives . As research progresses , further elucidation o f its mechanis ms o f action will undoubtedly open new avenues f or therapeutic intervention . p >